1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone

• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol
• IUPAC Name: 1-[2-(6-chloro-5-methylpyridin-3-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H17ClN2O/c1-9-7-11(8-15-13(9)14)12-5-3-4-6-16(12)10(2)17/h7-8,12H,3-6H2,1-2H3
• InChI Key: BZRFXXFCPLGTCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Cl)C2CCCCN2C(=O)C

Description

1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone is a heterocyclic compound featuring a pyridine core substituted with a chlorine atom at position 6 and a methyl group at position 3. This pyridine moiety is connected to a piperidine ring via an ethanone linker. Its synthesis likely involves coupling a pyridine precursor with piperidine, analogous to methods used for tetrazole-piperidine hybrids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone typically involves the following steps:

Starting Materials: The synthesis begins with 6-chloro-5-methylpyridine and piperidine.

Formation of Intermediate: The 6-chloro-5-methylpyridine is reacted with an appropriate reagent to introduce the ethanone group.

Coupling Reaction: The intermediate is then coupled with piperidine under suitable conditions to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the ethanone group to other functional groups.

Substitution: The chlorine atom on the pyridine ring can be substituted with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups.

Scientific Research Applications

1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It may be used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its use, such as enzyme inhibition or receptor antagonism.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural motifs with the target molecule, enabling comparisons of substituent effects and inferred properties:

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties
1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone (Target)	Pyridine + Piperidine	6-Cl, 5-Me	~250 (estimated)	Hypothesized antimicrobial activity; increased lipophilicity due to piperidine.
1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone (22–28)	Tetrazole + Piperidine	Variable aryl groups (e.g., 4-F, 4-Cl)	300–350	Demonstrated antimicrobial activity (e.g., compounds 25, 26, 28) .
1-(2-Chloro-5-methylpyridin-3-yl)ethanone (Parent Pyridine Derivative)	Pyridine	2-Cl, 5-Me	169.6	Intermediate in synthesis; limited bioactivity reported. Harmful if swallowed .
1-(5,6-Dichloropyridin-3-yl)ethanone	Pyridine	5-Cl, 6-Cl	204.0	Higher halogenation increases molecular weight; used in agrochemical synthesis.

Key Observations:

• Core Heterocycle: Replacing tetrazole (in compounds 22–28) with pyridine (target compound) alters electronic properties and binding interactions. Tetrazoles are known for hydrogen-bonding capabilities, while pyridines participate in π-π stacking .
• Substituent Effects : The 6-Cl and 5-Me groups on the pyridine ring may enhance hydrophobic interactions in biological targets, similar to the 4-Cl substituent in compound 26 .
• Piperidine Role: The piperidine ring in the target compound likely improves solubility and membrane permeability compared to simpler pyridine derivatives like 1-(2-Chloro-5-methylpyridin-3-yl)ethanone .

Biological Activity

1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone is a synthetic organic compound notable for its unique structural features, including a piperidine ring and a chloro-substituted pyridine moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in pharmacology and drug development.

• Molecular Formula : C14H18ClN2O
• Molecular Weight : 238.71 g/mol
• Structure : The compound's structure combines both the piperidine ring and the ethanone linkage, which contributes to its distinct chemical and biological properties.

Biological Activity

Research indicates that 1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone interacts with various molecular targets, including enzymes and receptors, leading to diverse biological effects. Key areas of biological activity include:

Antiparasitic Activity

Studies have shown that compounds structurally similar to 1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone exhibit antiparasitic properties. For instance, derivatives containing pyridine rings have been evaluated for their efficacy against parasitic infections, demonstrating varying degrees of activity based on structural modifications.

Anticancer Potential

The compound has been investigated for its potential anticancer properties. Research highlights that certain piperidine derivatives exhibit cytotoxic effects against cancer cell lines. For example, compounds with similar structural motifs have shown improved cytotoxicity and apoptosis induction in hypopharyngeal tumor cells compared to standard chemotherapeutics like bleomycin .

The biological activity of 1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone is largely attributed to its ability to modulate specific signaling pathways and interact with various receptors. Its structural features allow it to bind effectively to target proteins, influencing their activity and potentially leading to therapeutic effects.

Case Studies

Several studies have explored the biological activity of piperidine derivatives, shedding light on the potential applications of 1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone:

• Antiparasitic Studies : A recent study evaluated the antiparasitic efficacy of pyridine-containing compounds, revealing that modifications at specific positions significantly impacted potency (EC50 values ranging from 0.010 μM to higher concentrations depending on the structure) .
• Anticancer Research : Another investigation focused on piperidine derivatives demonstrated that certain analogs exhibited enhanced cytotoxicity against various cancer cell lines, suggesting a promising avenue for future research in cancer therapeutics .

Comparative Analysis of Similar Compounds

The following table summarizes key similarities and differences between 1-(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)ethanone and related compounds:

Compound Name	Structure Highlights	Unique Features
1-(2-Chloro-5-methylpyridin-3-yl)ethanone	Lacks the piperidine ring	Simpler structure
1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanone	Contains a chlorophenyl group	Different aromatic substitution
1-(2-Chloro-5-fluoropyridin-3-yl)ethanone	Substituted with fluorine	Variation in halogen substitution